2-Hydroxy-2-(1-methyl-3-pyrazolyl)acetic Acid

• Molecular Formula: C6H8N2O3
• Molecular Weight: 156.14 g/mol
• IUPAC Name: 2-hydroxy-2-(1-methylpyrazol-3-yl)acetic acid
• InChI: InChI=1S/C6H8N2O3/c1-8-3-2-4(7-8)5(9)6(10)11/h2-3,5,9H,1H3,(H,10,11)
• InChI Key: GZZZZWHISKBZKG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(C(=O)O)O

Description

2-Hydroxy-2-(1-methyl-3-pyrazolyl)acetic Acid is a compound that belongs to the class of pyrazole derivatives Pyrazole derivatives are known for their diverse biological activities and are widely used in various fields such as pharmaceuticals, agrochemicals, and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Hydroxy-2-(1-methyl-3-pyrazolyl)acetic Acid typically involves the reaction of 1-methyl-3-pyrazole with glyoxylic acid. The reaction is carried out under reflux conditions in the presence of a suitable solvent such as ethanol or methanol. The reaction mixture is then cooled, and the product is isolated by filtration and recrystallization.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification steps may involve advanced techniques such as chromatography to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 2-Hydroxy-2-(1-methyl-3-pyrazolyl)acetic Acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The carbonyl group can be reduced back to a hydroxyl group.

Substitution: The hydrogen atoms on the pyrazole ring can be substituted with different functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Various reagents such as halogens, alkylating agents, and acylating agents can be used for substitution reactions.

Major Products Formed:

Oxidation: Formation of 2-oxo-2-(1-methyl-3-pyrazolyl)acetic Acid.

Reduction: Formation of this compound.

Substitution: Formation of various substituted pyrazole derivatives.

Scientific Research Applications

2-Hydroxy-2-(1-methyl-3-pyrazolyl)acetic Acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Used in the production of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Hydroxy-2-(1-methyl-3-pyrazolyl)acetic Acid involves its interaction with specific molecular targets and pathways. The hydroxyl group and the pyrazole ring play crucial roles in its biological activity. The compound can interact with enzymes, receptors, and other proteins, leading to various biological effects. The exact molecular targets and pathways may vary depending on the specific application and context.

Comparison with Similar Compounds

2-(1H-Pyrazol-1-yl)acetic Acid: Similar structure but lacks the hydroxyl group.

3-Methyl-1-phenyl-2-pyrazolin-5-one: Contains a pyrazole ring but with different substituents.

4,4′-(Arylmethylene)-bis-(1H-pyrazol-5-ols): Contains a pyrazole ring with different functional groups.

Uniqueness: 2-Hydroxy-2-(1-methyl-3-pyrazolyl)acetic Acid is unique due to the presence of both a hydroxyl group and a pyrazole ring, which confer distinct chemical and biological properties